Cas no 103840-07-9 (Benzoic acid, 4-mercapto-2-nitro-)

Benzoic acid, 4-mercapto-2-nitro- structure
103840-07-9 structure
Product Name:Benzoic acid, 4-mercapto-2-nitro-
CAS No:103840-07-9
MF:C7H5NO4S
MW:199.183900594711
CID:1139050
Update Time:2024-07-27

Benzoic acid, 4-mercapto-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-mercapto-2-nitro-
    • Inchi: 1S/C7H5NO4S/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,13H,(H,9,10)
    • InChI Key: GITBSGCBOYJXHA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(S)C=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.575±0.06 g/cm3(Predicted)
  • Boiling Point: 384.1±37.0 °C(Predicted)
  • pka: 2.05±0.25(Predicted)

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